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Compound of Interest

Compound Name: 2-Biphenylmethanol

CAS No.: 41376-19-6

Cat. No.: B7770229

Get Quote

For researchers, scientists, and professionals in drug development, a thorough understanding

of key chemical intermediates is paramount. This guide provides a comprehensive overview of

2-Biphenylmethanol, a versatile aromatic alcohol with significant applications in organic

synthesis and the development of novel therapeutic agents.

Chemical Identity and Nomenclature
IUPAC Name: (2-phenylphenyl)methanol[1]

Synonyms: 2-(Hydroxymethyl)biphenyl, 2-Phenylbenzyl alcohol, [1,1'-Biphenyl]-2-ylmethanol,

o-Phenylbenzyl alcohol, Biphenyl-2-methanol[1][2]

This compound is characterized by a biphenyl scaffold with a hydroxymethyl group at the 2-

position of one of the phenyl rings. This structure imparts a unique combination of steric and

electronic properties that make it a valuable building block in complex molecular architectures.
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A summary of the key physicochemical properties of 2-Biphenylmethanol is presented in the

table below. This data is essential for its handling, storage, and application in experimental

settings.

Property Value Source

CAS Number 2928-43-0 [2]

Molecular Formula C₁₃H₁₂O [2]

Molecular Weight 184.23 g/mol [2]

Melting Point 46-48 °C

Boiling Point 96 °C at 0.04 mmHg

Appearance White crystalline powder

Solubility
Slightly soluble in Chloroform

and Methanol

Applications in Organic Synthesis and Drug
Discovery
2-Biphenylmethanol serves as a crucial intermediate in the synthesis of a variety of organic

molecules, including pharmaceuticals and agrochemicals. Its utility stems from the reactivity of

the hydroxyl group, which can be readily transformed into other functional groups, and the

biphenyl moiety that provides a core structure for building more complex molecules.

One of the notable applications of a related compound, 2-methyl-3-biphenylmethanol, is in the

synthesis of Bifenthrin, a widely used pyrethroid insecticide.[3][4] This underscores the

importance of the biphenylmethanol scaffold in the agrochemical industry.

Furthermore, derivatives of biphenylmethanol are being explored for their therapeutic potential.

For instance, 2-methyl-3-biphenylmethanol is utilized in the preparation of potential PD-L1

inhibitors, which are a class of checkpoint inhibitors for cancer immunotherapy.[4][5][6] The

ability of 2-methyl-3-biphenylmethanol to inhibit PD-L1 expression in cancer cells suggests a

promising avenue for the development of new anti-cancer drugs.[6]
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2-Biphenylmethanol itself is used in the synthesis of o-ethynylbiphenyl and o-alkynylstyrene

derivatives, which are valuable precursors for various organic transformations.[2]

Experimental Protocols
While specific, detailed experimental protocols are often proprietary or published in specialized

literature, a general synthetic approach for a related compound, 2-methyl-3-biphenylmethanol,

involves a Suzuki coupling reaction followed by a reduction.

General Synthesis of 2-Methyl-3-biphenylmethanol
A common route to synthesize 2-methyl-3-biphenylmethanol involves a two-step process:

Suzuki Coupling: 3-Bromo-2-methylbenzoic acid is coupled with a phenylboronic acid or a

phenyl borate ester in the presence of a palladium catalyst and a base. This reaction forms

3-phenyl-2-methylbenzoic acid.[5][7] The reaction is typically carried out at temperatures

ranging from 10-150 °C for 1-12 hours.[5][7]

Reduction: The resulting 3-phenyl-2-methylbenzoic acid is then reduced to 2-methyl-3-

biphenylmethanol.[5][7] Common reducing agents for this transformation include borane or

lithium aluminum hydride.[5]

Logical Workflow for the Synthesis of 2-Methyl-3-
biphenylmethanol
The following diagram illustrates the logical workflow for the synthesis of 2-methyl-3-

biphenylmethanol, a structurally related and commercially significant compound.
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Step 1: Suzuki Coupling

Step 2: Reduction

3-Bromo-2-methylbenzoic acid

3-Phenyl-2-methylbenzoic acid

Reacts with

Phenylboronic Acid

in the presence of

Pd Catalyst & Base

3-Phenyl-2-methylbenzoic acid

Intermediate Product

2-Methyl-3-biphenylmethanol

is reduced by

Reducing Agent
(e.g., LiAlH4)

Click to download full resolution via product page

Synthesis of 2-Methyl-3-biphenylmethanol.

Conclusion
2-Biphenylmethanol and its derivatives are valuable chemical entities with significant

applications in both industrial and academic research. Their role as key intermediates in the

synthesis of agrochemicals and potential therapeutic agents highlights their importance in drug

discovery and development. A thorough understanding of their synthesis, properties, and

applications is crucial for any researcher working in the field of organic and medicinal

chemistry. Further exploration into the biological activities of novel derivatives of 2-
biphenylmethanol may lead to the discovery of new and effective therapeutic agents.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b7770229/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-2-biphenylmethanol
https://www.benchchem.com/product/b7770229/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-biphenylmethanol
https://www.benchchem.com/product/b7770229/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-biphenylmethanol
https://www.benchchem.com/product/b7770229/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-biphenylmethanol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7770229?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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